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Compound Name: 4-Buta-1,3-diynylpyridine
CAS No.: 176715-52-9
Cat. No.: B071261
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes leading to 4-
Buta-1,3-diynylpyridine, a valuable building block in medicinal chemistry and materials
science. The document details the synthesis of the key precursor, 4-ethynylpyridine, and
subsequently outlines two primary coupling strategies for the construction of the target
butadiyne moiety: the Sonogashira coupling and the Cadiot-Chodkiewicz coupling. This guide
is intended to serve as a practical resource, offering detailed experimental protocols and
summarizing key quantitative data to aid in the successful synthesis and characterization of this
compound.

Synthesis of the Key Precursor: 4-Ethynylpyridine

The most common and efficient route to 4-Buta-1,3-diynylpyridine begins with the synthesis
of its precursor, 4-ethynylpyridine. This is typically achieved through a Sonogashira coupling of
a 4-halopyridine with a protected acetylene source, followed by deprotection. A well-established
method involves the reaction of 4-bromopyridine with 2-methyl-3-butyn-2-ol, followed by the
removal of the acetone protecting group.
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Experimental Protocol: Sonogashira Coupling for 4-(2-
hydroxyprop-2-yl)ethynylpyridine

This protocol is adapted from the synthesis of the analogous 2-substituted pyridine derivative.
Reaction:

2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol --[NaOH, Toluene]--> 4-Ethynylpyridine + Acetone
4-Ethynylpyridine + Br-C=CH --[Cu(l) salt, Base]--> 4-Buta-1,3-diynylpyridine

Caption: Synthetic workflow for 4-Buta-1,3-diynylpyridine.

The catalytic cycles for the Sonogashira and Cadiot-Chodkiewicz couplings are fundamental to

understanding these transformations.
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Caption: Simplified catalytic cycle for the Sonogashira coupling.
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Caption: Simplified catalytic cycle for the Cadiot-Chodkiewicz coupling.
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e To cite this document: BenchChem. [Synthesis of 4-Buta-1,3-diynylpyridine: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b071261/docs#synthesis-of-4-buta-1-3-diynylpyridine-
an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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